Cas no 1804739-14-7 (3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804739-14-7
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4837749
• Update Time: 2025-07-22

3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-7-4(2-13)1-5(12)6(3-15)14-7/h1,3H,2,13H2
• InChI Key： FHKAVGCMBQPSQV-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C(=C1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Recent Advances in the Study of 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1804739-14-7)

The compound 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1804739-14-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of this compound as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the trifluoromethoxy group and the iodo substituent, make it a valuable building block for the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

One of the key breakthroughs in the study of this compound is its role in the development of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde exhibit potent inhibitory activity against specific protein kinases involved in tumor progression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further preclinical investigations.

In addition to its therapeutic potential, recent research has also explored the compound's utility in chemical biology applications. For instance, its aldehyde functionality allows for efficient conjugation with biomolecules, making it a valuable tool for the development of probes and imaging agents. A study published in ACS Chemical Biology in 2024 demonstrated the use of this compound in the design of fluorescent probes for real-time monitoring of enzymatic activity in live cells.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1804739-14-7) represents a promising scaffold for the development of novel therapeutics and chemical tools. Continued research into its biological activity and synthetic applications will likely yield significant advancements in the field of medicinal chemistry and chemical biology.